Cas no 135383-81-2 (Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-)

• Product Name: Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-
• CAS No: 135383-81-2
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 230839
• PubChem ID: 442546
• Update Time: 2025-04-19

Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-
• 2,4,6-trihydroxy-3-(3-phenylpropanoyl)benzaldehyde
• CHEBI:28150
• 3'-Formyl-2',4',6'-trihydroxydihydrochalcone
• LMPK12120487
• Q27103530
• 135383-81-2
• SCHEMBL4742902
• C09975
• 2',4',6'-Trihydroxy-3'-formyldihydrochalcone
• DTXSID10331872
• 2,4,6-trihydroxy-3-( 1-oxo-3-phenylpropyl)benzaldehyde
• CHEMBL3905491

• Inchi： 1S/C16H14O5/c17-9-11-13(19)8-14(20)15(16(11)21)12(18)7-6-10-4-2-1-3-5-10/h1-5,8-9,19-21H,6-7H2
• InChI Key： SDPWTOSPDBDEBQ-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=C(O)C(C(CCC2C=CC=CC=2)=O)=C(O)C=1

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones